Cas no 186131-56-6 (Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)-)

• Product Name: Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)-
• CAS No: 186131-56-6
• MF: C₃₀H₂₈Si
• MW: 416.62882900238
• MDL: MFCD29067163
• CID: 3830963
• PubChem ID: 54195719
• Update Time: 2025-10-31

Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)-
• Bis(1-methylfluoren-9-yl)dimethylsilane
• 186131-56-6
• MFCD29067163
• dimethyl-bis(1-methyl-9H-fluoren-9-yl)silane

• MDL： MFCD29067163
• Inchi： 1S/C30H28Si/c1-19-11-9-17-23-21-13-5-7-15-25(21)29(27(19)23)31(3,4)30-26-16-8-6-14-22(26)24-18-10-12-20(2)28(24)30/h5-18,29-30H,1-4H3
• InChI Key： PLQSAFFOTXEYAG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C2C=CC=CC=2C2=CC=CC(C)=C12)C1C2C=CC=CC=2C2=CC=CC(C)=C12

Computed Properties

• Exact Mass: 416.196027428Da
• Monoisotopic Mass: 416.196027428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)-

Comprehensive Overview of Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)- (CAS No. 186131-56-6)

Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)- (CAS No. 186131-56-6) is a specialized organosilicon compound that has garnered significant attention in advanced material science and organic electronics. Its unique molecular structure, featuring dimethyl and fluorenyl groups, makes it a versatile building block for high-performance polymers, OLEDs (Organic Light-Emitting Diodes), and other cutting-edge applications. Researchers and industries are increasingly exploring its potential due to its thermal stability, optoelectronic properties, and compatibility with modern manufacturing techniques.

The compound’s CAS No. 186131-56-6 is a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains. As sustainability and green chemistry gain traction, Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)- is being studied for its role in energy-efficient technologies. For instance, its incorporation into organic semiconductors aligns with the growing demand for flexible electronics and renewable energy solutions, such as perovskite solar cells.

One of the most searched questions related to this compound is: "What are the applications of fluorenyl-based silanes in OLEDs?" The answer lies in the compound’s ability to enhance charge transport and luminescence efficiency. Its fluorenyl moieties contribute to extended conjugation systems, which are pivotal for achieving high brightness and color purity in display technologies. This makes it a valuable candidate for next-generation screens and lighting systems.

Another trending topic is the synthesis and scalability of Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)-. Researchers are optimizing catalytic processes to reduce production costs and environmental impact, addressing concerns about the scalability of specialty chemicals. Innovations in microwave-assisted synthesis and flow chemistry are being explored to improve yields and purity, which are critical for industrial adoption.

From a material science perspective, the compound’s thermal stability and film-forming properties are frequently discussed. These characteristics are essential for applications in coatings and encapsulation layers, where durability and performance under extreme conditions are required. For example, in the automotive and aerospace industries, such materials are used to protect sensitive components from moisture and thermal degradation.

In summary, Silane, dimethylbis(1-methyl-9H-fluoren-9-yl)- (CAS No. 186131-56-6) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, from optoelectronics to advanced coatings, underscore its importance in addressing contemporary technological challenges. As research continues to unlock its full potential, this compound is poised to play a pivotal role in shaping the future of high-performance materials.